Cas no 88218-04-6 (1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro-)
88218-04-6 structure
Product Name:1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro-
CAS No:88218-04-6
MF:C9H9N3O2S
MW:223.251660108566
CID:640969
PubChem ID:13241790
Update Time:2025-04-19
1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro-
- 2-(methylsulfanylmethyl)-4-nitro-1H-benzimidazole
- 2-[(Methylsulfanyl)methyl]-4-nitro-1H-benzimidazole
- DTXSID50531359
- 88218-04-6
-
- Inchi: 1S/C9H9N3O2S/c1-15-5-8-10-6-3-2-4-7(12(13)14)9(6)11-8/h2-4H,5H2,1H3,(H,10,11)
- InChI Key: FIKRBGYGRLVZAC-UHFFFAOYSA-N
- SMILES: S(C)CC1=NC2C(=CC=CC=2N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 223.04154771g/mol
- Monoisotopic Mass: 223.04154771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 99.8Ų
1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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